(5-Bromo-thiophen-3-yl)-(3,3-dimethyl-piperidin-1-yl)-methanone

• Molecular Formula: C12H16BrNOS
• Molecular Weight: 302.23 g/mol
• IUPAC Name: (5-bromothiophen-3-yl)-(3,3-dimethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C12H16BrNOS/c1-12(2)4-3-5-14(8-12)11(15)9-6-10(13)16-7-9/h6-7H,3-5,8H2,1-2H3
• InChI Key: FOUNASYXBCLQPK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)C(=O)C2=CSC(=C2)Br)C

Description

(5-Bromo-thiophen-3-yl)-(3,3-dimethyl-piperidin-1-yl)-methanone is a useful research compound. Its molecular formula is C12H16BrNOS and its molecular weight is 302.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromothiophene-3-carboxylic acid (0.5 g, 2.4 mmol) was dissolved in acetonitrile (10 mL) and triethylamine (7.1 mmol). 3,3-Dimethylpiperidine (2.4 mmol) and HATU (2.4 mmol) were added and the reaction stirred at room temperature overnight. The solvent was evaporated and the residue dissolved in DCM and washed with water. After drying with anhydrous magnesium sulphate, the solution was filtered and evaporated and the residue purified by flash chromatography on silica, eluting with 0-40% ethyl acetate in cyclohexane. The fractions containing the desired product were combined and evaporated to give the title compound as a white crystalline solid (0.475 g). 1H NMR δ (ppm)(CHCl3-d): 7.4 (s, 1H), 7.1 (s, 1H), 3.6-3.1 (m, 4H), 1.7 (m, 2H), 1.4 (m, 2H), 0.9 (s, 6H).